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Compound of Interest

Compound Name:
Chlorpromazine N-Oxide Maleic

Acid Salt

CAS No.: 18683-80-2

Cat. No.: B571473

Get Quote

Executive Summary
Chlorpromazine N-Oxide (CPZ-NO) is a critical metabolite of the antipsychotic Chlorpromazine

(CPZ). In bioanalytical assays, it serves as a marker for N-oxidation metabolic pathways

(mediated by FMO enzymes and CYPs). However, CPZ-NO is chemically labile. It is

susceptible to photoreduction (reverting to the parent drug), thermal rearrangement, and

isobaric interference with Chlorpromazine Sulfoxide (CPZ-SO).

This guide provides a rigorous, self-validating protocol for the preparation, storage, and

analytical verification of CPZ-NO Maleic Acid Salt stock solutions.
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Core Instability: The N-O bond is thermodynamically less stable than the S-O bond found in

its sulfoxide isomer.

Salt Form: The maleate salt enhances water solubility compared to the free base, but it

introduces hygroscopicity.

The "Isobaric Trap"
A common failure mode in CPZ metabolite quantification is the misidentification of the N-oxide

and Sulfoxide forms. Both add exactly one oxygen atom to the parent structure, resulting in

identical molecular weights.

Compound Formula
Monoisotopic Mass
(Da)

Stability

Chlorpromazine

(Parent)
C₁₇H₁₉ClN₂S 318.09

Moderate (Light

Sensitive)

CPZ N-Oxide (Target) C₁₇H₁₉ClN₂OS 334.09
Low (Redox/Light

Sensitive)

CPZ Sulfoxide

(Impurity)
C₁₇H₁₉ClN₂OS 334.09

High (Stable Oxidation

Product)

Key Insight: Mass Spectrometry (LC-MS) alone cannot distinguish these isomers without

specific fragmentation optimization. Chromatographic separation is the only reliable validation

method.

Degradation Pathways (Visualized)
The following diagram illustrates the degradation risks during storage. The N-oxide can revert

to the parent drug (reduction) or rearrange, while the parent drug can oxidize to the stable

sulfoxide.
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Figure 1: Critical Degradation Pathways of CPZ N-Oxide
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Figure 1: The primary risk is the reversion of N-Oxide to the Parent Drug (Red) via

photoreduction, and the formation of the isobaric Sulfoxide (Yellow).

Protocol: Stock Solution Preparation
Objective: Create a 10 mM Stock Solution. Pre-requisites: Amber glassware, Argon/Nitrogen

gas, Analytical Balance (0.01 mg precision).

Step 1: Solvent Selection
Do not use water for the primary stock. Aqueous solutions of CPZ-NO are prone to pH-

dependent hydrolysis and opalescence (precipitation) over time.
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Primary Solvent:DMSO (Dimethyl Sulfoxide). Anhydrous, ≥99.9%.

Why? DMSO stabilizes the dipole of the N-oxide bond and prevents hydrolysis better than

protic solvents like Methanol.

Step 2: Mass Correction Calculation
Commercial standards are often the Maleic Acid salt. You must correct for the salt mass to

achieve an accurate molarity of the active moiety.

Example:

MW (CPZ N-Oxide Free Base) ≈ 334.86 g/mol

MW (Maleic Acid) ≈ 116.07 g/mol

MW (Salt, 1:1 stoichiometry) ≈ 450.93 g/mol

Correction Factor: 1.35

Step 3: Dissolution Procedure
Environment: Dim the lights or use Red/Amber LED lab lighting. Phenothiazines degrade

rapidly under standard fluorescent tubes (emission ~400-500nm).

Weighing: Weigh the target amount of CPZ-NO Maleate into an Amber volumetric flask.

Solvation: Add DMSO to 80% of volume. Sonicate briefly (max 30 seconds) in a bath not

exceeding 25°C. Heat promotes N-oxide decomposition.

Fill: Dilute to volume with DMSO.

Inerting: Gently purge the headspace with Argon or Nitrogen for 15 seconds to displace

oxygen.

Aliquot: Immediately dispense into single-use amber HPLC vials (glass preferred over plastic

to minimize sorption).
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Storage & Stability Matrix
Storage Condition Expected Stability Notes

-80°C (DMSO) 12 Months
Recommended. Minimal redox

activity.

-20°C (DMSO) 3-6 Months
Acceptable for short-term

studies.

4°C (Refrigerated) < 1 Week
Risk of slow thermal

degradation.

Room Temp (Solution) < 24 Hours
Unsafe. Significant

photoreduction risk.

Freeze/Thaw Cycles Max 3 Cycles
Repeated condensation

introduces moisture.

Analytical Validation (QC)
Before using stored stock, you must validate integrity. A simple UV check is insufficient

because the Parent and N-oxide have overlapping spectra. You must use HPLC to separate

the Isobaric Impurity.

QC Method: HPLC-UV/MS
Column: C18 End-capped (e.g., Waters XBridge or Phenomenex Kinetex), 3.5 µm, 150 x 4.6

mm.

Mobile Phase A: Water + 0.1% Formic Acid (or 10mM Ammonium Acetate for pH stability).

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]

Gradient: 10% B to 90% B over 15 minutes.

Detection: UV at 254 nm (universal) and 300 nm (specific to phenothiazine core).

Validation Logic (Decision Tree)
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Figure 2: QC Decision Logic for CPZ-NO Stock
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Figure 2: Validation logic. Note that CPZ (Parent) usually elutes LATER than N-oxide in

Reverse Phase due to higher lipophilicity, but Sulfoxide elution can vary based on pH. Always

run a mix of Parent + N-Oxide to confirm retention times.

Troubleshooting & FAQs
Q: My solution turned pink/reddish.

Cause: This is the "Pink Phenothiazine" reaction, indicating radical cation formation and

oxidation.

Action: Discard immediately. The stock has undergone significant oxidative degradation.

Q: Can I use Methanol for the stock?

Answer: Methanol is acceptable for working dilutions (e.g., 100 µM) used immediately. For

long-term stock (10 mM), DMSO is superior because it is aprotic and less likely to facilitate

proton-transfer reactions that catalyze N-oxide rearrangement.

Q: How do I distinguish N-Oxide from Sulfoxide if I don't have standards for both?

Technique: Chemical Reduction Test. Treat a small aliquot with a mild reducing agent (e.g.,

Titanium(III) chloride or metabisulfite).

N-Oxide: Will rapidly reduce to the Parent (CPZ).
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Sulfoxide: Is chemically robust and will not easily reduce under mild conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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